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Compound of Interest

Compound Name: 2-(Nitroimino)imidazolidine

Cat. No.: B8817533

Essential Safety and Handling Guide for 2-
(Nitroimino)imidazolidine

This guide provides immediate and essential safety, operational, and disposal protocols for
handling 2-(Nitroimino)imidazolidine (CAS No. 5465-96-3). It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Exposure Control

2-(Nitroimino)imidazolidine is a chemical that requires careful handling due to its potential
health effects.[1][2] It is known to cause skin and serious eye irritation, and may also lead to
respiratory irritation.[1][2]

Table 1: Hazard Summary

Hazard Statement GHS Classification

H315: Causes skin irritation Skin irritation (Category 2)

H319: Causes serious eye irritation Eye irritation (Category 2A)

H335: May cause respiratory irritation Specific target organ toxicity (single exposure)

Source: Cayman Chemical Safety Data Sheet, 2025[2]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling 2-(Nitroimino)imidazolidine. All personnel must be trained in the proper use and
disposal of PPE.

Table 2: Recommended Personal Protective Equipment

Protection Type Specification

Eye Protection Chemical splash goggles are required.[3]
Hand Protection Nitrile gloves are recommended.[3]

Body Protection A laboratory coat must be worn.[3]

A dust mask or respirator should be used when
handling the solid compound to prevent

Respiratory Protection inhalation.[3] Work should be conducted in a
well-ventilated area, preferably a chemical fume
hood.[3]

Operational Protocols: Safe Handling and Storage

Adherence to the following procedures is critical for the safe handling and storage of 2-
(Nitroimino)imidazolidine.

Preparation and Handling:

» Ventilation: Always work in a well-ventilated area, ideally within a certified chemical fume
hood.[3]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are easily
accessible before beginning any work.[3]

e Minimize Dust: When weighing or transferring the solid compound, handle it carefully to
minimize the generation of dust.[3] Use a spatula for transfers and keep the container tightly
closed when not in use.[3]
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» Solution Preparation: If preparing a solution, add the solid 2-(Nitroimino)imidazolidine to
the solvent slowly.[3]

e Post-Handling: Thoroughly wash hands with soap and water after handling the compound,
even if gloves were worn.[3] Clean all equipment and the work area after use.[3]

Storage:

e Short-term: For immediate use, store at room temperature in a tightly sealed container, away
from light and ignition sources.[3]

e Long-term: For long-term storage, a temperature of -20°C is recommended.[3]

e Incompatible Materials: Store separately from strong oxidizing agents.[3]

Emergency Procedures: Spill and Exposure
Response

Small Spills:

Personal Protection: Wear the appropriate PPE, including respiratory protection, chemical-
resistant gloves, and eye protection.[3]

Containment: Carefully sweep up the solid material, avoiding the creation of dust.[3]

Collection: Place the spilled material into a sealed, labeled container for waste disposal.[3]

Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap
and water.[3]

Large Spills:

¢ In the event of a large spill, contact your institution's environmental health and safety
department for guidance.[3]

Exposure Response:
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes.[3]

o Skin Contact: Remove any contaminated clothing and wash the affected skin with soap and
water.[3]

 Inhalation: Move the individual to an area with fresh air.[3]

e Ingestion: Do not induce vomiting.[3]

In all cases of exposure, seek medical attention.

Disposal Plan

The disposal of 2-(Nitroimino)imidazolidine and any contaminated materials must be carried
out in strict accordance with all applicable federal, state, and local environmental regulations.|[3]
It is recommended to engage a licensed professional waste disposal service for this purpose.

[3]

Waste Collection and Disposal Workflow:
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Waste Collection

Contaminated Solid Waste Excess/Unused

(e.g., gloves, wipes, glassware) 2-(Nitroimino)imidazolidine Contaminated Solutions

\ Containerization

Place in a designated,
leak-proof, and sealed

hazardous waste container.

Labgling
A\ 4

Label container with:
- 'Hazardous Waste'
- Full chemical name
- Associated hazards (Irritant)

Temporary Storage

Store in a designated, secure

hazardous waste accumulation area.

Arrange for pickup by a

licensed professional waste
disposal service.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-(Nitroimino)imidazolidine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Nitroimino)imidazolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817533#personal-protective-equipment-for-
handling-2-nitroimino-imidazolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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